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Compound of Interest

Compound Name: 4-Chloropiperidine hydrochloride

Cat. No.: B1321902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Chloropiperidine hydrochloride, a key intermediate in the synthesis of various

pharmaceutical compounds. This document summarizes available data, presents generalized

experimental protocols for physical property determination, and outlines a common synthetic

route.

Physicochemical Data
The physical properties of 4-Chloropiperidine hydrochloride are crucial for its application in

further chemical synthesis and drug development. The reported values for its melting and

boiling points exhibit some variability in the literature, which is important to note for

experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1321902?utm_src=pdf-interest
https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Reported Value Notes

Melting Point 134-138 °C[1]
A wider range is sometimes

reported.

200-201 °C[1]
Significant discrepancy exists

in reported values.

Boiling Point 216.7 °C (at 760 mmHg)[1]

Thermal decomposition may

occur at or below this

temperature. A Safety Data

Sheet indicates that the

decomposition temperature is

not available.

The discrepancy in the reported melting points may be attributable to variations in purity,

crystalline form, or the experimental method used for determination. Researchers should

consider empirically determining the melting point of their specific batch of 4-Chloropiperidine
hydrochloride.

Experimental Protocols
While specific experimental protocols for the determination of the melting and boiling points of

4-Chloropiperidine hydrochloride are not readily available in peer-reviewed literature, the

following represents a generalized methodology based on standard laboratory practices.

Melting Point Determination (Capillary Method)
This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

Sample Preparation: A small amount of dry 4-Chloropiperidine hydrochloride is finely

powdered. This powder is then packed into a capillary tube, sealed at one end, to a height of

2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded as the melting point range.

Boiling Point Determination (Distillation Method)
Should the compound not decompose upon heating, its boiling point can be determined by

distillation.

Apparatus Setup: A small quantity of 4-Chloropiperidine hydrochloride is placed in a

distillation flask with a few boiling chips. A condenser and a collection flask are attached. A

calibrated thermometer is positioned so that the top of the bulb is level with the side arm of

the distillation flask.

Heating: The flask is gently heated.

Observation: The temperature is recorded when the liquid is boiling and a stable ring of

condensate is observed on the thermometer bulb. This temperature represents the boiling

point.

Synthesis Workflow
4-Chloropiperidine hydrochloride is typically synthesized in a two-step process starting from

piperidine. The following diagram illustrates the general workflow.
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Synthesis of 4-Chloropiperidine Hydrochloride
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Caption: General workflow for the synthesis of 4-Chloropiperidine hydrochloride.

This guide provides a summary of the key physicochemical properties and synthetic pathway

for 4-Chloropiperidine hydrochloride. Due to the noted discrepancies in the literature, it is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1321902?utm_src=pdf-body-img
https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recommended that researchers verify these properties on their own materials using

standardized methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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